Cas no 841476-43-5 (2,1-BENZISOTHIAZOLE, 1,3-DIHYDRO-6-NITRO-, 2,2-DIOXIDE)

• Product Name: 2,1-BENZISOTHIAZOLE, 1,3-DIHYDRO-6-NITRO-, 2,2-DIOXIDE
• CAS No: 841476-43-5
• MF: C₇H₆N₂O₄S
• MW: 214.198540210724
• CID: 3242202
• PubChem ID: 21041537
• Update Time: 2025-05-24

2,1-BENZISOTHIAZOLE, 1,3-DIHYDRO-6-NITRO-, 2,2-DIOXIDE Chemical and Physical Properties

Names and Identifiers

• 2,1-BENZISOTHIAZOLE, 1,3-DIHYDRO-6-NITRO-, 2,2-DIOXIDE
• 6-Nitro-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide
• AT25945
• 841476-43-5

• Inchi： 1S/C7H6N2O4S/c10-9(11)6-2-1-5-4-14(12,13)8-7(5)3-6/h1-3,8H,4H2
• InChI Key： QRVZMIJFHFUBIM-UHFFFAOYSA-N
• SMILES： S1(CC2C=CC(=CC=2N1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 214.00482785Da
• Monoisotopic Mass: 214.00482785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 100Ų

Additional information on 2,1-BENZISOTHIAZOLE, 1,3-DIHYDRO-6-NITRO-, 2,2-DIOXIDE

Professional Introduction to 2,1-BENZISOTHIAZOLE, 1,3-DIHYDRO-6-NITRO-, 2,2-DIOXIDE (CAS No. 841476-43-5)

2,1-Benzisothiazole, 1,3-dihydro-6-nitro-, 2,2-dioxide, identified by the Chemical Abstracts Service Number (CAS No.) 841476-43-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzisothiazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of nitro and dioxide functional groups in its molecular framework imparts unique chemical properties that make it a valuable scaffold for drug discovery and molecular research.

The structural motif of 2,1-benzisothiazole, 1,3-dihydro-6-nitro-, 2,2-dioxide consists of a benzene ring fused with an isothiazole ring system. The nitro group at the 6-position introduces electrophilic reactivity, while the dioxide moiety at the 2-position contributes to hydrogen bonding capabilities and stability. Such structural features are often exploited in the design of bioactive molecules to enhance binding affinity and selectivity towards target proteins or enzymes.

In recent years, there has been a surge in research focused on benzisothiazole derivatives due to their potential applications in treating various diseases. Notably, studies have highlighted the antimicrobial and anti-inflammatory properties of compounds within this class. The nitro group in CAS No. 841476-43-5 serves as a reactive site for further functionalization via reduction or coupling reactions, enabling the synthesis of more complex derivatives with tailored biological activities.

One of the most compelling aspects of 2,1-benzisothiazole, 1,3-dihydro-6-nitro-, 2,2-dioxide is its utility as a building block in medicinal chemistry. Researchers have demonstrated its incorporation into libraries of small molecules for high-throughput screening (HTS) to identify novel therapeutic agents. For instance, modifications at the 1-position and 3-position of the isothiazole ring have led to compounds with enhanced kinase inhibition properties. These findings align with broader trends in drug development where heterocyclic scaffolds are leveraged to optimize pharmacokinetic profiles and reduce off-target effects.

The chemical synthesis of CAS No. 841476-43-5 involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the nitro group typically proceeds via electrophilic aromatic substitution on the benzene ring, followed by cyclization to form the isothiazole core. The dioxide functionality can be incorporated through oxidation or dehydration reactions depending on the synthetic route chosen. Advances in catalytic methods have enabled more efficient and sustainable production processes for such intermediates.

From a computational chemistry perspective, 2,1-benzisothiazole, 1,3-dihydro-6-nitro-, 2,2-dioxide has been studied using density functional theory (DFT) and molecular dynamics (MD) simulations to understand its conformational dynamics and interaction with biological targets. These studies have provided insights into how subtle changes in electronic distribution influenced by substituents like the nitro group can modulate binding affinities. Such computational approaches are increasingly integral to modern drug design workflows.

The pharmacological potential of this compound has not gone unnoticed by academic and industrial researchers alike. Preclinical studies have explored its efficacy in models of inflammation and neurodegeneration. The nitro group's ability to engage with heme-containing proteins has been particularly intriguing for developing treatments targeting oxidative stress-related pathologies. Additionally, derivatization strategies have yielded analogs with improved solubility and metabolic stability.

As interest in green chemistry grows within the pharmaceutical industry, CAS No. 841476-43-5 exemplifies how traditional heterocyclic chemistry can be adapted to meet sustainable manufacturing standards. Recent innovations include solvent-free reactions and biocatalytic transformations that minimize waste generation while maintaining high yields. These advancements underscore the compound's relevance not only as a research tool but also as an environmentally conscious candidate for industrial applications.

The future directions for research involving 2,1-benzisothiazole derivatives are multifaceted. Exploration into photopharmacology—where light-responsive moieties are integrated into drug molecules—has opened new avenues for controlled therapeutic intervention using external stimuli like UV light or infrared radiation. Furthermore, CAS No. 841476-43-5 could serve as a precursor for developing photoactivatable probes used in biochemical assays or imaging techniques.

In conclusion, 2 ,1 - BENZISOTHIAZOLE , 1 ,3 - DIHYDRO -6 - NITRO -, 2 ,2 - DIOXIDE ( CAS No .841476 -43 -5) represents a structurally fascinating molecule with significant untapped potential across multiple domains of chemical biology and medicine . Its unique combination of reactivity , steric accessibility ,and biological relevance positions it as an indispensable component in both academic research laboratories and industrial drug discovery pipelines . As methodologies evolve toward greater precision , efficiency ,and sustainability, this compound will undoubtedly continue playing a pivotal role shaping next-generation therapeutics .